4-Aminothiazole-2-carboxylic acid
Overview
Description
4-Aminothiazole-2-carboxylic acid is an organosulfur compound and a heterocycle . It is a significant class of organic medicinal compounds utilized as a starting material for the synthesis of a diverse range of heterocyclic analogues . It is used as a reagent in the preparation of glycogen phosphorylase inhibitory active compounds in the treatment of diabetes .
Synthesis Analysis
The synthesis of 2-aminothiazole-4-carboxylate Schiff bases has been reported . These compounds were synthesized and characterized by FTIR and NMR . The synthesized compounds showed moderate to significant antibacterial and antifungal potential .Molecular Structure Analysis
The molecular structure of 4-Aminothiazole-2-carboxylic acid is represented by the SMILES stringNc1nc(cs1)C(O)=O . The compound has an empirical formula of C4H4N2O2S and a molecular weight of 144.15 . Chemical Reactions Analysis
4-Aminothiazole-2-carboxylic acid has been used in the development of 2-aminothiazole-4-carboxylate Schiff bases . These bases have shown promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic agents .Physical And Chemical Properties Analysis
4-Aminothiazole-2-carboxylic acid is a solid compound . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Synthesis of Aminopyrazoles and Aminothiazoles
4-Aminothiazole-2-carboxylic acid and its derivatives are frequently used as intermediates in medicinal chemistry and drug discovery. For example, a study by Havel et al. (2018) demonstrates an efficient synthesis method for 3,4-substituted-5-aminopyrazoles and 4-substituted-2-aminothiazoles, highlighting their importance in creating diverse medicinal compounds (Havel et al., 2018).
Molecular Salts Synthesis
In the context of pharmaceuticals, 4-Aminothiazole-2-carboxylic acid forms robust molecular salts with various carboxylic acids. This property is explored in a study by Oruganti et al. (2014), which discusses the synthesis and characterization of new salts formed with 2-aminothiazole and substituted benzoic acids (Oruganti, Pallepogu, & Trivedi, 2014).
Biological Activity of Aminothiazoles
Khalifa (2018) provides a comprehensive overview of the biological activities of 2-aminothiazole derivatives, including their use as precursors for various biologically active molecules. This includes applications in making sulfur drugs, biocides, fungicides, and antibiotics (Khalifa, 2018).
Aminothiazole Derivatives in Medicinal Chemistry
Das et al. (2016) highlight the significance of the 2-aminothiazole core in medicinal chemistry, with many drugs containing this core, such as Famotidine and Cefdinir. The study explores recent developments of 2-aminothiazoles in therapeutic areas like anticancer, antidiabetic, and anticonvulsant treatments (Das, Sikdar, & Bairagi, 2016).
Synthesis of 2-Aminothiazole-Based Compounds
Elsadek, Ahmed, and Farahat (2021) discuss the synthesis of various 2-aminothiazole-based compounds over the past decade. Their review encompasses the synthetic strategies and biological activities of these compounds, emphasizing their role as anticancer, antioxidant, antimicrobial, and anti-inflammatory agents (Elsadek, Ahmed, & Farahat, 2021).
Mechanism of Action
Safety and Hazards
Future Directions
The synthesized compounds of 4-Aminothiazole-2-carboxylic acid showed moderate to significant antibacterial and antifungal potential . In the future, it is aimed to develop a pharmacophore model from these compounds to have a best lead molecule for the UDP-N-acetylmuramate/ l-alanine ligase target enzyme .
properties
IUPAC Name |
4-amino-1,3-thiazole-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O2S/c5-2-1-9-3(6-2)4(7)8/h1H,5H2,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DKXICKBJAKGRCR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)C(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Aminothiazole-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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